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Compound of Interest

Compound Name:
3-Methoxy-2,2-dimethylpropanoic

acid

Cat. No.: B1274154 Get Quote

For Immediate Reference: Do not dispose of 3-Methoxy-2,2-dimethylpropanoic acid down

the drain or in regular trash. This substance is classified as hazardous and requires specialized

disposal procedures.

This guide provides essential safety and logistical information for the proper disposal of 3-
Methoxy-2,2-dimethylpropanoic acid, a chemical that requires careful handling due to its

potential health hazards. Adherence to these procedures is critical for ensuring laboratory

safety and environmental protection.

Hazard Assessment
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-Methoxy-2,2-dimethylpropanoic acid is associated with the following hazards[1]:

Acute Toxicity (Oral): Harmful if swallowed.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Damage/Irritation: Causes serious eye damage or irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

Due to these hazards, this chemical is considered a hazardous waste and must be managed

accordingly.
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Personal Protective Equipment (PPE)
Before handling 3-Methoxy-2,2-dimethylpropanoic acid for disposal, ensure you are wearing

the appropriate personal protective equipment:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood. If

significant aerosolization or dust is expected, a respirator may be necessary.

Segregation and Storage of Waste
Proper segregation and storage are the first steps in the disposal process:

Incompatible Materials: Store waste 3-Methoxy-2,2-dimethylpropanoic acid separately

from strong oxidizing agents, strong bases, and any other incompatible chemicals to prevent

violent reactions.[2]

Waste Container:

Use a designated, leak-proof, and clearly labeled hazardous waste container.[2][3] The

container must be compatible with the chemical; high-density polyethylene (HDPE) is a

suitable option.

The container must have a secure, tight-fitting lid to prevent spills and the release of

vapors.[3]

Never mix 3-Methoxy-2,2-dimethylpropanoic acid waste with other waste streams

unless explicitly instructed to do so by your institution's Environmental Health and Safety

(EHS) department.

Labeling: The waste container must be labeled with the words "Hazardous Waste," the full

chemical name ("3-Methoxy-2,2-dimethylpropanoic acid"), and a clear indication of the

associated hazards (e.g., "Corrosive," "Irritant").
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Storage Location: Store the sealed waste container in a designated Satellite Accumulation

Area (SAA).[2][3] This area should be at or near the point of generation and away from

general laboratory traffic.

Disposal Procedure
The disposal of 3-Methoxy-2,2-dimethylpropanoic acid must be handled by a licensed

hazardous waste disposal service. The following steps outline the process for preparing the

waste for pickup:

Container Sealing: Once the waste container is full (leaving some headspace for expansion),

securely seal the lid.[2]

Final Labeling: Ensure the label on the container is complete and accurate.

Contact EHS: Arrange for a hazardous waste pickup with your institution's EHS department

or a contracted waste disposal company.[3] Provide them with the necessary information

about the waste, including its chemical name and quantity.

Documentation: Complete any required waste disposal forms or manifests as instructed by

your EHS department.

Spill and Emergency Procedures
In the event of a spill:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Ventilate: Increase ventilation to the area.

Containment: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to

soak up the chemical.

Cleanup: Carefully sweep or scoop the absorbed material into a designated hazardous

waste container.

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water. All cleaning materials should also be disposed of as hazardous waste.
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Reporting: Report the spill to your laboratory supervisor and EHS department.

Quantitative Data Summary
Hazard Classification GHS Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Irritation Category 1 / 2A

Specific Target Organ Toxicity Category 3

Table 1: GHS Hazard Classifications for 3-Methoxy-2,2-dimethylpropanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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